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Compound of Interest

Compound Name: Edelinontrine

Cat. No.: B609926

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to assess the in vitro efficacy of Edelinontrine, a potent and
selective inhibitor of phosphodiesterase 9A (PDE9A).

Introduction

Edelinontrine (PF-04447943) is a small molecule inhibitor of PDE9A, an enzyme that
specifically hydrolyzes cyclic guanosine monophosphate (cGMP).[1][2] By inhibiting PDE9A,
Edelinontrine increases intracellular levels of cGMP, a key second messenger involved in
various physiological processes, including cardiovascular function and neuronal signaling.
These protocols outline biochemical and cell-based assays to characterize the potency,
selectivity, and cellular effects of Edelinontrine.

Mechanism of Action

Edelinontrine selectively binds to the catalytic site of the PDE9A enzyme, preventing the
breakdown of cGMP to 5'-GMP. The resulting accumulation of cGMP leads to the activation of
downstream effectors, most notably Protein Kinase G (PKG), which in turn phosphorylates
various substrate proteins, mediating a range of cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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